Cas no 1214743-62-0 (tert-Butyl 3,6-Diazabicyclo3.2.2nonane-6-carboxylate)

• Product Name: tert-Butyl 3,6-Diazabicyclo3.2.2nonane-6-carboxylate
• CAS No: 1214743-62-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD23099510
• CID: 1082236
• Update Time: 2025-05-20

tert-Butyl 3,6-Diazabicyclo3.2.2nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,6-diazabicyclo[3.2.2]nonane-6-carboxylate
• tert-Butyl 3,6-diazabicyclo-[3.2.2]nonane-6-carboxylate
• Tert-Butyl3,6-diazabicyclo[3.2.2]nonane-6-carboxylate
• FCH1682849
• 6-Boc-3,6-diazabicyclo[3.2.2]nonane
• ST2413877
• AX8163946
• 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylic acid, 1,1-dimethylethyl ester
• tert-Butyl 3,6-Diazabicyclo3.2.2nonane-6-carboxylate

• MDL： MFCD23099510
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-9-4-5-10(14)7-13-6-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： UHWAZPYFRBULMP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CNCC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 41.6

tert-Butyl 3,6-Diazabicyclo3.2.2nonane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on tert-Butyl 3,6-Diazabicyclo3.2.2nonane-6-carboxylate

tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate

The compound tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate (CAS No: 1214743-62-0) is a highly specialized chemical entity with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic carboxylates, which are known for their versatile applications in drug delivery systems, polymer synthesis, and advanced materials development.

Recent studies have highlighted the potential of tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate as a key intermediate in the synthesis of bioactive molecules. Its rigid bicyclic framework provides an ideal platform for the construction of complex molecular architectures, making it a valuable tool in medicinal chemistry. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of peptide mimetics and small molecule inhibitors, which hold promise for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly enhanced the efficiency and selectivity of the synthesis pathway, enabling researchers to achieve high yields and excellent stereochemical control. This advancement has made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of physical properties, tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate exhibits a high degree of thermal stability and mechanical strength due to its rigid bicyclic structure. These properties make it an attractive candidate for use in high-performance polymers and composites. Recent research has explored its application as a building block for polyurethanes and epoxy resins, where it has shown superior mechanical properties compared to conventional monomers.

The biological activity of tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate has also been extensively studied. In vitro assays have revealed that this compound possesses moderate inhibitory activity against several enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory agents.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies. For instance, recent studies have demonstrated that tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate can act as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of enantioselective products with high efficiency.

In conclusion, tert-Butyl 3,6-Diazabicyclo[3.2.2]nonane-6-carboxylate (CAS No: 1214743-62-0) is a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structural features and favorable physical properties make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology.